Cas no 922105-28-0 (4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

4-Ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is a sulfonamide derivative with a tetrahydroquinolinone core, exhibiting potential pharmacological activity due to its structural features. The compound combines a sulfonamide moiety, known for its bioactivity in medicinal chemistry, with a tetrahydroquinolinone scaffold, which is often associated with anti-inflammatory, analgesic, or kinase inhibitory properties. The ethoxybenzene substituent may enhance solubility and metabolic stability. This molecule is of interest in drug discovery for its modular structure, allowing for further derivatization. Its synthetic accessibility and well-defined chemical properties make it a suitable candidate for research in therapeutic agent development, particularly in targeting enzyme or receptor-based pathways.

4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide structure

922105-28-0 structure

Product Name:4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

CAS No:922105-28-0

MF:C₁₉H₂₂N₂O₄S

MW:374.453983783722

CID:6220300

PubChem ID:20933586

Update Time:2025-05-19

4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
- 4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
- F2278-0038
- 4-ethoxy-N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)benzenesulfonamide
- CCG-323818
- AKOS001971995
- 922105-28-0
- Inchi： 1S/C19H22N2O4S/c1-3-21-18-11-6-15(13-14(18)5-12-19(21)22)20-26(23,24)17-9-7-16(8-10-17)25-4-2/h6-11,13,20H,3-5,12H2,1-2H3
- InChI Key： RULWNGBTESMIMP-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)OCC)(NC1C=CC2=C(C=1)CCC(N2CC)=O)(=O)=O

Computed Properties

Exact Mass: 374.13002836g/mol
Monoisotopic Mass: 374.13002836g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 581
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 84.1Å²

4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2278-0038-2μmol	4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide	922105-28-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2278-0038-5μmol	4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide	922105-28-0	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2278-0038-10μmol	4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide	922105-28-0	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2278-0038-1mg	4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide	922105-28-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2278-0038-2mg	4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide	922105-28-0	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2278-0038-3mg	4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide	922105-28-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2278-0038-4mg	4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide	922105-28-0	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2278-0038-5mg	4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide	922105-28-0	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2278-0038-10mg	4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide	922105-28-0	90%+	10mg	$79.0	2023-05-16
Life Chemicals	F2278-0038-15mg	4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide	922105-28-0	90%+	15mg	$89.0	2023-05-16

4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Related Literature

1. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Additional information on 4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Research Brief on 4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS: 922105-28-0)

The compound 4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS: 922105-28-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this sulfonamide derivative as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The compound's unique structural features, including the ethoxybenzene and tetrahydroquinoline moieties, contribute to its high binding affinity and selectivity towards target proteins. Computational docking studies and in vitro assays have demonstrated its efficacy in modulating key biological pathways.

One of the most promising applications of 4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is in the treatment of chronic inflammatory diseases. Preclinical trials have shown that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the NF-κB signaling pathway. These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects compared to existing therapies.

In addition to its anti-inflammatory properties, recent research has explored the compound's antitumor activity. Studies indicate that it induces apoptosis in cancer cells by targeting the PI3K/AKT/mTOR pathway, a critical regulator of cell survival and proliferation. The compound's ability to selectively inhibit cancer cell growth while sparing normal cells makes it a promising candidate for further development in oncology.

The pharmacokinetic profile of 4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide has also been investigated, revealing favorable absorption and distribution characteristics. Its metabolic stability and low toxicity in animal models further support its potential for clinical translation. However, additional studies are needed to optimize its formulation and evaluate its long-term safety.

In conclusion, 4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide represents a promising therapeutic agent with diverse applications in inflammation and cancer. Future research should focus on advancing its clinical development and exploring its potential in combination therapies. The compound's unique chemical structure and biological activity underscore its significance in the ongoing quest for novel and effective treatments.